Branched fatty acids
Branched fatty acids are a class of fatty acids characterized by their unique branched hydrocarbon chains, distinct from the typical straight-chain structure found in most common fatty acids. These structural differences result in various physicochemical properties that make them important for diverse applications. Branched fatty acids are often synthesized through metabolic pathways involving enzymes such as β-ketoacyl-ACP synthase, which introduces a branching point during fatty acid biosynthesis.
Their branched structures can influence the physical properties of lipids and oils, potentially affecting solubility, melting points, and viscosity. In the cosmetic industry, branched fatty acids are utilized to improve the texture and spreadability of formulations while maintaining skin compatibility. They also play critical roles in the pharmaceutical sector as intermediates for drug synthesis or as components in delivery systems.
Moreover, studies have shown that certain branched fatty acids possess antimicrobial properties, making them valuable in the formulation of preservatives and anti-inflammatory agents. Their unique biological activities and versatile applications highlight the importance of these compounds in modern chemical research and industry.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2,2-Dimethylbutanoic Acid-d6 | 101419-75-4 | C6H12O2 |
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3-Acetylthio-2-methylpropionic Acid | 33325-40-5 | C6H10O3S |
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4-cyclohexyl-3-methylbutanoic acid | 854448-49-0 | C11H20O2 |
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5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methylpentanoic acid | 2171919-99-4 | C25H26N2O5 |
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5-methoxy-3,3-dimethyl-5-oxopentanoic acid | 27151-66-2 | C8H13O4- |
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(2E)-dimethylbut-2-enedioic acid | 21788-49-8 | C6H8O4 |
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3-methylpent-2-enoic acid | 3675-21-6 | C6H10O2 |
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2-({(tert-Butoxy)carbonylamino}methyl)-4,4-dimethylpentanoic Acid | 1694853-66-1 | C13H25NO4 |
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4-methoxy-3-methylbutanoic acid | 100862-21-3 | C6H12O3 |
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2-ethyl-2-methylpent-4-ynoic acid | 1543021-91-5 | C8H12O2 |
Related Literature
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Pramod M. Sabale,Jerrin Thomas George,Seergazhi G. Srivatsan Nanoscale, 2014,6, 10460-10469
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Stephen Hermitage,Judith A. K. Howard,David Jay,Robin G. Pritchard,Michael R. Probert,Andrew Whiting Org. Biomol. Chem., 2004,2, 2451-2460
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4. Contents
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Rong Liu,Lina Ma,Shu Huang,Jia Mei,Jun Xu,Guohui Yuan RSC Adv., 2016,6, 107426-107432
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Chong Chen,Zuowang Wu,Yigen Que,Bingxue Li,Qirui Guo,Zhong Li,Lei Wang,Hui Wan,Guofeng Guan RSC Adv., 2016,6, 54119-54128
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Fan Yang,Hong-Yan Qu,Yuan Guo,Jing-Lan Kan,Yu-Bin Dong Chem. Commun., 2022,58, 13210-13213
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Xiaomeng Dou,Wenzhi Li,Chaofeng Zhu,Xiao Jiang,Hou-min Chang,Hasan Jameel RSC Adv., 2020,10, 43599-43606
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